Cas no 1797887-28-5 (1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea)

• Product Name: 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea
• CAS No: 1797887-28-5
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 5901781
• PubChem ID: 71810792
• Update Time: 2025-06-29

1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea
• 1-[(4-chlorophenyl)methyl]-3-(2-methoxy-2-phenylbutyl)urea
• 1797887-28-5
• F6452-1026
• AKOS024568740
• 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea

• Inchi： 1S/C19H23ClN2O2/c1-3-19(24-2,16-7-5-4-6-8-16)14-22-18(23)21-13-15-9-11-17(20)12-10-15/h4-12H,3,13-14H2,1-2H3,(H2,21,22,23)
• InChI Key： HBXLDVHUMVNUAI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(NCC(C1C=CC=CC=1)(CC)OC)=O

Computed Properties

• Exact Mass: 346.1448057g/mol
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 50.4Ų

Additional information on 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea

1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea: A Comprehensive Overview

1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea, identified by the CAS number 1797887-28-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development and material science. Recent studies have shed light on its synthesis, properties, and biological activities, making it a focal point for researchers worldwide.

The molecular structure of 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea is characterized by a urea functional group, which serves as a versatile platform for various chemical reactions. The presence of a 4-chlorobenzyl group introduces electronic and steric effects that influence the compound's reactivity and selectivity. Additionally, the 2-methoxy-2-phenylbutyl substituent adds complexity to the molecule, enhancing its potential for interactions with biological systems. These structural elements collectively contribute to the compound's unique chemical profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1797887-28-5. Researchers have employed methodologies such as nucleophilic substitution and coupling reactions to construct this compound with high precision. The use of modern catalysts and reaction conditions has further improved the yield and purity of the product, making it more accessible for experimental studies.

In terms of biological activity, 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea has demonstrated promising results in vitro. Studies have shown that it exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. Furthermore, its ability to interact with cellular receptors has been explored, highlighting its role in modulating cellular signaling pathways.

The pharmacokinetic properties of this compound are also under investigation. Early findings indicate that it possesses reasonable bioavailability and metabolic stability, which are critical factors for its potential use as an orally administered drug. However, further studies are required to fully understand its pharmacokinetic profile and safety profile.

In addition to its biological applications, CAS No. 1797887-28-5 has shown promise in materials science. Its structural versatility makes it a candidate for applications in polymer chemistry and nanotechnology. Researchers are exploring its potential as a building block for constructing advanced materials with tailored properties.

The environmental impact of 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea is another area of interest. Studies are being conducted to assess its biodegradability and toxicity to aquatic organisms. Understanding these aspects is crucial for ensuring the sustainable use of this compound in industrial and therapeutic applications.

In conclusion, CAS No. 1797887-28-5, or 1-(4-Chlorobenzyl)-3-(2-methoxy-2-phenylbutyl)urea, represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.